Perazine maleate

• CAS RN: 6002-77-3
• Molecular Formula: C24H29N3O4S
• Molecular Weight: 455.6 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
• InChI: InChI=1S/C20H25N3S.C4H4O4/c1-21-13-15-22(16-14-21)11-6-12-23-17-7-2-4-9-19(17)24-20-10-5-3-8-18(20)23;5-3(6)1-2-4(7)8/h2-5,7-10H,6,11-16H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: UASWVXBJEDDYKU-WLHGVMLRSA-N
• Isomeric SMILES: CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.C(=C/C(=O)O)\C(=O)O
• SMILES: CN1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O
• Related CAS: 84-97-9 (Parent)
• synonyms: Dihydrochloride, Perazine; Maleate, Perazine; Perazine; Perazine Dihydrochloride; Perazine Maleate; Perazine Maleate (1:1); Perazine Maleate (1:2); Pernazine; Taxilan

Description

A phenothiazine antipsychotic with actions and uses similar to those of CHLORPROMAZINE. Extrapyramidal symptoms may be more common than other side effects.

Scientific Research Applications

Metabolic Interactions and Enzyme Inhibition

• Perazine maleate undergoes extensive metabolism involving enzymes such as CYP3A4, CYP2C9, and FMO3. Alterations in the activity of these enzymes can significantly change perazine clearance and may alter the clearance of co-administered compounds metabolized by related enzymes (Störmer et al., 2000).

Drug Interaction Studies

• Studies on the distribution interaction between perazine and antidepressants like imipramine or fluoxetine in vivo show that these drugs mutually influence each other's concentration in various tissues, impacting their therapeutic efficacy and side effects (Wójcikowski & Daniel, 2000).

Pharmacological Properties

• Research on perazine for schizophrenia suggests that it has a balanced profile of psychotropic action and may have some atypical features, which explains its broad applications in clinical practice. However, more well-designed trials are needed for firm conclusions (Kiejna, 2010).

Inhibition of Cytochrome P450 Isoenzyme

• Perazine at therapeutic drug concentrations inhibits human cytochrome P450 isoenzyme 1A2 (CYP1A2) and caffeine metabolism, which could be significant in understanding its interactions with other drugs metabolized by this enzyme (Wójcikowski & Daniel, 2009).

Impact on Inflammatory Responses

• Chronic treatment with perazine can modulate the reactivity of cells producing interleukin-1β, suggesting a potential impact on inflammatory responses in the brain (Obuchowicz et al., 2006).

Analytical Methodologies

• Spectrofluorimetric procedures have been developed for the assay of phenothiazine derivatives, including perazine maleate, which are crucial for accurate dosing and quality control in pharmaceutical preparations (Omar et al., 2020).